Cas no 1804511-75-8 (6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine)

• Product Name: 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine
• CAS No: 1804511-75-8
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4916913
• Update Time: 2025-11-05

6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine

• Inchi： 1S/C7H8F2N2O/c1-3-6(7(8)9)4(12)2-5(10)11-3/h2,7H,1H3,(H3,10,11,12)
• InChI Key： PKZWXXKOIDNTOD-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(N)NC=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1

Additional information on 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine

6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine: A Comprehensive Overview

The compound 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine (CAS No. 1804511-75-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds, and its unique structure endows it with distinctive chemical and biological properties. The molecule features an amino group at position 6, a difluoromethyl group at position 3, a hydroxyl group at position 4, and a methyl group at position 2. These functional groups contribute to its reactivity, solubility, and bioavailability.

Recent studies have highlighted the importance of 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine in drug discovery and development. Its ability to act as a precursor for more complex molecules has made it a valuable intermediate in organic synthesis. For instance, researchers have explored its role in the synthesis of novel antibiotics and anticancer agents. The presence of the amino and hydroxyl groups facilitates various chemical transformations, such as nucleophilic substitutions and condensation reactions, which are critical in building bioactive molecules.

The synthesis of 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. Key steps include the introduction of functional groups through electrophilic substitution or nucleophilic aromatic substitution. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more scalable and cost-effective. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of the difluoromethyl group.

In terms of applications, 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine has shown promise in agrochemicals due to its potential as a herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant metabolism or microbial growth makes it a candidate for developing eco-friendly agricultural solutions. Additionally, its role as a building block for advanced materials, such as coordination polymers or metal-organic frameworks (MOFs), has been explored in recent studies.

The pharmacological properties of 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine are currently under investigation. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant activities due to its structural similarity to known bioactive compounds. Furthermore, its ability to modulate cellular signaling pathways makes it a potential lead compound for treating chronic diseases such as diabetes or neurodegenerative disorders.

From an environmental perspective, understanding the fate and toxicity of 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine is crucial for its safe application. Recent research has focused on assessing its biodegradability and potential impact on aquatic ecosystems. Results indicate that under certain conditions, the compound undergoes rapid hydrolysis or microbial degradation, reducing its persistence in the environment.

In conclusion, 6-Amino-3-(difluoromethyl)-4-hydroxy-2-methylpyridine (CAS No. 1804511-75-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug discovery, agrochemicals, and materials science. Continued research into its synthesis, properties, and applications will undoubtedly unlock new potentials for this intriguing molecule.